Cas no 1707364-76-8 (6-Butoxy-2-azaspiro[3.3]heptane)

• Product Name: 6-Butoxy-2-azaspiro[3.3]heptane
• CAS No: 1707364-76-8
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5706258
• PubChem ID: 68240451
• Update Time: 2025-05-17

6-Butoxy-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 6-butoxy-2-azaspiro[3.3]heptane
• SB52029
• 6-Butoxy-2-aza-spiro[3.3]heptane
• SCHEMBL12320301
• CS-0448128
• 1707364-76-8
• 2-Azaspiro[3.3]heptane, 6-butoxy-
• 6-Butoxy-2-azaspiro[3.3]heptane

• Inchi： 1S/C10H19NO/c1-2-3-4-12-9-5-10(6-9)7-11-8-10/h9,11H,2-8H2,1H3
• InChI Key： FVEKIGDOZJYKSI-UHFFFAOYSA-N
• SMILES： O(CCCC)C1CC2(CNC2)C1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 240.2±40.0 °C(Predicted)
• pka: 10.72±0.40(Predicted)

Additional information on 6-Butoxy-2-azaspiro[3.3]heptane

6-Butoxy-2-azaspiro[3.3]heptane: A Comprehensive Overview

6-Butoxy-2-azaspiro[3.3]heptane is a unique organic compound with the CAS number 1707364-76-8. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically a carbon or nitrogen atom. The spiro[3.3]heptane core of this molecule is a seven-membered ring system with two three-membered rings fused at a single atom, creating a highly strained and reactive structure. The presence of the butoxy group (-O-C4H9) at the sixth position further modifies the chemical properties of the compound, making it an interesting subject for both academic and industrial research.

The synthesis of 6-butoxy-2-azaspiro[3.3]heptane involves a series of complex organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its application in chiral catalysis and drug discovery. The nitrogen atom in the spiro system plays a pivotal role in determining the compound's reactivity and selectivity in various chemical transformations.

One of the most notable applications of 6-butoxy-2-azaspiro[3.3]heptane is in the field of medicinal chemistry. The compound has been extensively studied as a potential lead molecule for the development of novel therapeutic agents. Its spiro structure provides a rigid framework that can be exploited to design drugs with improved bioavailability and target specificity. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against several disease targets, including cancer and neurodegenerative disorders.

In addition to its medicinal applications, 6-butoxy-2-azaspiro[3.3]heptane has also found use in materials science. The compound's ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The environmental impact of 6-butoxy-2-azaspiro[3.3]heptane has also been a topic of recent research interest. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, making it less persistent in the environment compared to other spiro compounds. However, further investigations are required to fully understand its ecological footprint and ensure its safe use in industrial processes.

Looking ahead, the development of new synthetic methods for 6-butoxy-2-azaspiro[3.3]heptane remains an active area of research. Scientists are exploring green chemistry approaches to minimize waste and improve efficiency in its production. Additionally, efforts are underway to identify novel biological targets for this compound and expand its therapeutic applications.

In conclusion, 6-butoxy-2-azaspiro[3.3]heptane is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and application studies, positions it as an important molecule for future research and development.